Cas no 70169-91-4 (ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate)

ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate structure
70169-91-4 structure
Product Name:ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate
CAS No:70169-91-4
MF:C12H10N4O3
MW:258.232801914215
CID:974704
PubChem ID:335970
Update Time:2025-04-19

ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-acetyl-3-cyanopyrazolo[1,5-a]pyrimidine-7-carboxylate
    • pyrazolo[1,5-a]pyrimidine-7-carboxylic acid, 6-acetyl-3-cyano-, ethyl ester
    • DTXSID10319635
    • NSC348734
    • InChI=1/C12H10N4O3/c1-3-19-12(18)10-9(7(2)17)6-14-11-8(4-13)5-15-16(10)11/h5-6H,3H2,1-2H
    • NSC-348734
    • 6-acetyl-3-cyano-7-ethoxycarbon-ylpyrazolo[1,5-a]pyrimidine
    • 70169-91-4
    • Inchi: 1S/C12H10N4O3/c1-3-19-12(18)10-9(7(2)17)6-14-11-8(4-13)5-15-16(10)11/h5-6H,3H2,1-2H3
    • InChI Key: HDVXMNIFIBHMTJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C(C)=O)C=NC2=C(C#N)C=NN12)=O

Computed Properties

  • Exact Mass: 258.0754
  • Monoisotopic Mass: 258.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.35
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